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Compound of Interest

Compound Name: 7-Chloro-1-ethyl-4-azaindole

Cat. No.: B15335615

Get Quote

Executive Summary
7-Chloro-1-ethyl-4-azaindole (CAS: 1783661-21-1) is a specialized heterocyclic building block

utilized primarily in the synthesis of kinase inhibitors and complex pharmaceutical

intermediates.[1][2] Belonging to the 1H-pyrrolo[3,2-b]pyridine class (4-azaindoles), this

scaffold offers distinct electronic properties compared to the more common 7-azaindole

isomers, making it a critical tool for scaffold hopping in drug discovery.[1]

This guide provides a technical framework for sourcing this compound, validating its quality,

and understanding its synthesis-derived impurity profile. It moves beyond a simple directory to

establish a Quality-Driven Sourcing Protocol (QDSP).
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Property Specification

Chemical Name 7-Chloro-1-ethyl-1H-pyrrolo[3,2-b]pyridine

Common Name 7-Chloro-1-ethyl-4-azaindole

CAS Number 1783661-21-1

Parent Scaffold 7-Chloro-4-azaindole (CAS: 357263-48-0)

Molecular Formula C₉H₉ClN₂

Molecular Weight 180.63 g/mol

SMILES CCN1C=CC2=NC=CC(Cl)=C21

Sourcing Strategy: The "Buy vs. Make" Matrix
Sourcing this specific ethylated derivative presents a challenge: while the parent scaffold (7-

chloro-4-azaindole) is widely available, the 1-ethyl derivative is often a "make-to-order" or

catalog item with variable stock.[1]

Supplier Landscape Analysis
Suppliers for this compound fall into three distinct tiers based on stock reliability and technical

capability.

Tier 1: Global Catalog Aggregators (High Reliability)[1]

Examples:BLDpharm, VulcanChem, ChemSrc network partners.

Pros: Standardized CoAs, established logistics.

Cons: Higher unit cost; often re-package material from synthesis labs.[1]

Strategy: Best for milligram to gram-scale discovery needs.[1]

Tier 2: Building Block Specialists (Moderate Reliability)

Examples:AK Scientific, Combi-Blocks (often stock the parent), Enamine.
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Pros: High chemical expertise; likely to have the parent in stock for rapid custom

synthesis.

Cons: Lead times can vary if "In Stock" actually means "Synthesis on Demand."

Tier 3: Custom Synthesis CROs (High Control)

Strategy: If >100g is required, purchase the parent 7-Chloro-4-azaindole (CAS 357263-48-

0) and perform the alkylation in-house or contract a CRO.[1] This offers the highest control

over impurity profiles.

Sourcing Decision Workflow
The following diagram illustrates the logical flow for selecting a sourcing route based on scale

and purity requirements.
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Requirement: 7-Chloro-1-ethyl-4-azaindole
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Figure 1: Decision logic for sourcing 7-Chloro-1-ethyl-4-azaindole based on scale and

availability.

Technical Validation & Quality Control
Trusting a Certificate of Analysis (CoA) is insufficient for this compound due to the risk of

regioisomer contamination during the alkylation process.

Critical Quality Attributes (CQAs)
Attribute Specification Rationale

Appearance White to pale yellow solid

Darkening indicates oxidation

or residual iodine (if Et-I used).

[1]

Purity (HPLC) ≥ 97.0% (Area %)
Critical for biological assay

consistency.[1]

Regioisomer Content ≤ 0.5%
N4-ethylation (pyridinium salt)

or C-alkylation byproducts.[1]

Residual Solvents DMF/DMSO < Class 2 limits

High boiling point solvents are

common contaminants in

alkylation.[1]

Water Content ≤ 0.5%
Hygroscopicity check; affects

stoichiometric precision.

Analytical Protocols
Protocol A: HPLC Purity Assessment

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid.[1]

B: Acetonitrile + 0.1% Formic Acid.[1]
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Gradient: 5% B to 95% B over 10 minutes.

Detection: UV @ 254 nm (aromatic core) and 220 nm (amide bonds/impurities).

Success Criteria: Main peak retention time consistent with standard; no secondary peak >1%

with similar UV spectrum (indicative of isomer).

Protocol B: 1H-NMR Identity & Regioisomer Check
The most critical check is confirming the ethyl group is on the pyrrole nitrogen (N1) and not the

pyridine nitrogen (N4).[1]

Solvent: DMSO-d₆.

Key Signals:

N1-Ethyl: Look for a quartet (~4.2 ppm) and triplet (~1.4 ppm).[1]

Aromatic Region: The C2-H and C3-H protons of the pyrrole ring should show distinct

coupling.[1]

Differentiation: N4-alkylation (quaternization) causes a significant downfield shift of the

pyridine protons due to the positive charge.[1] If the pyridine protons are in the standard

range (7.0 - 8.5 ppm), N1-alkylation is confirmed.[1]

Synthesis Context & Impurity Profile
Understanding how the supplier makes the compound allows you to predict what impurities

might be present.

Synthesis Route
The commercial route almost invariably proceeds via nucleophilic substitution (Sn2):

Starting Material: 7-Chloro-1H-pyrrolo[3,2-b]pyridine (CAS 357263-48-0).[1][3]

Reagents: Ethyl Iodide (or Bromide), Base (Cs₂CO₃, NaH, or KOH).

Solvent: DMF or THF.
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Impurity Origins[1]
Impurity A (Starting Material): Unreacted 7-Chloro-4-azaindole.[1]

Detection: HPLC (shorter retention time due to lack of ethyl group).

Impurity B (Regioisomer): N4-ethylation.[1]

Mechanism:[1] The pyridine nitrogen is less nucleophilic than the deprotonated pyrrole

nitrogen, but under aggressive conditions (high heat, strong alkylating agents), N4-

alkylation can occur.

Detection: 1H-NMR (Deshielded aromatic protons).

Impurity C (Halides): Residual Iodide/Bromide.[1]

Risk:[1] Can interfere with subsequent Palladium-catalyzed cross-couplings (poisoning the

catalyst).[1]

Synthesis Workflow Visualization
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Figure 2: Synthesis pathway and origin of critical impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15335615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

